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This guide is intended for researchers, scientists, and drug development professionals

encountering unexpected crop injury following the application of Pursuit Plus® herbicide. This

document provides troubleshooting guidance and frequently asked questions to help identify

and address potential causes of phytotoxicity in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the typical symptoms of Pursuit Plus® herbicide injury?

A1: Pursuit Plus® contains the active ingredients imazethapyr and pendimethalin.

Imazethapyr is an acetolactate synthase (ALS) inhibitor. Symptoms of injury from this mode of

action are typically slow to develop, appearing one to two weeks after application.[1][2]

Common symptoms include:

Stunting: Treated plants may be noticeably smaller than untreated plants.[2][3][4]

Chlorosis (Yellowing): New growth is often the first to show yellowing.[2][3][4] This may

appear on the leaf margins or as interveinal chlorosis.[5]

Leaf Malformations: Leaves may appear cupped, crinkled, or strapped.[3][6]

Shortened Internodes: The distance between nodes on the stem may be reduced, giving the

plant a "stacked" appearance.[2][3][7]
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Purpling or Reddening of Veins: The veins on the underside of leaves may turn purple or red.

[8][9]

Root Damage: Roots may be shortened, thickened, or have a "bottle brush" appearance.[2]

[9]

Necrosis: In severe cases, plant tissue may die, turning brown.[5]

Q2: What is the mechanism of action for Pursuit Plus® that can lead to crop injury?

A2: The imazethapyr component of Pursuit Plus® inhibits the acetolactate synthase (ALS)

enzyme, also known as acetohydroxyacid synthase (AHAS).[1][6][10] This enzyme is crucial for

the biosynthesis of the branched-chain amino acids: isoleucine, leucine, and valine.[1][6][10]

Inhibition of this pathway disrupts protein synthesis, which in turn interferes with DNA synthesis

and cell growth, leading to the observed injury symptoms.[6]

Q3: What factors can increase the risk of crop injury from a Pursuit Plus® application?

A3: Several factors related to environmental conditions, soil properties, and application

practices can heighten the risk of crop injury.[3][11]

Environmental Stress: Crops growing under stressful conditions such as temperature

extremes, drought, or excessive moisture are more susceptible to injury.[3][12]

Soil Characteristics: Soil pH can significantly influence the persistence and availability of

imazethapyr. Low soil pH (below 6.5) can increase its persistence and potential for carryover

injury.[13][14][15]

Application Errors: Incorrect application rates, poor spray coverage, improper nozzle

selection, and tank mix incompatibilities can all contribute to crop damage.[11]

Crop Growth Stage: Young, actively growing plants are often more vulnerable to herbicide

injury.[11]

Troubleshooting Guide
If you are observing unexpected crop injury, follow these steps to diagnose the potential cause.
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Step 1: Initial Observation and Data Collection
Document Symptoms: Carefully record the observed symptoms on the affected plants. Note

which parts of the plant are affected (new growth vs. old growth) and the severity of the

symptoms.[6][16]

Field Pattern Analysis: Observe the pattern of injury across the experimental plot or field. Is

the injury uniform, in streaks, or concentrated in specific areas like overlaps or field edges?

Patterns can provide clues about the cause, such as sprayer malfunction or drift.[17][18]

Review Application Records: Scrutinize all details of the Pursuit Plus® application, including

the rate, date, time, equipment used, and any tank-mix partners.[19]

Step 2: Environmental and Soil Condition Analysis
Weather Data: Review weather data from before, during, and after the application. Note any

temperature extremes, rainfall events (or lack thereof), and wind speed/direction.[12][16]

Soil Testing: Collect soil samples from both affected and unaffected areas for analysis. Key

parameters to test for are soil pH and organic matter content.[15]

Step 3: Experimental Protocols for Diagnosis
If initial observations and data collection are inconclusive, the following experimental protocols

can provide a more definitive diagnosis.

Protocol 1: Soil Bioassay for Herbicide Carryover

A soil bioassay is a simple and effective method to determine if herbicide residues in the soil

are sufficient to cause injury to a sensitive crop.[12][18][20]

Methodology:

Soil Collection:

Collect representative soil samples from the top 2 to 4 inches of the affected field area.[18]

Collect a control soil sample from an area known to be free of herbicide residues.[12][18]
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Potting and Planting:

Fill several pots with the field soil and an equal number with the control soil.[21]

Plant seeds of a species known to be sensitive to ALS inhibitors (e.g., oats, sugar beets,

or the crop that will be planted in rotation).[20]

Growth and Observation:

Place the pots in a controlled environment with adequate light and water.[18]

Observe the seedlings for 2-3 weeks, comparing the growth and health of plants in the

field soil to those in the control soil.[18][20] Look for symptoms of herbicide injury as

described in the FAQs.

Protocol 2: Plant Tissue and Soil Analysis for Herbicide Residue

For a quantitative assessment, plant tissue and soil samples can be sent to a specialized

laboratory for herbicide residue analysis.[1][22][23]

Methodology:

Sample Collection:

Plant Tissue: Collect above-ground biomass from both symptomatic and asymptomatic

plants.[22] Samples should be taken as soon as injury is suspected, as some herbicides

can metabolize quickly within the plant.[24]

Soil: Collect soil cores from the top 0-10 cm in both affected and unaffected areas.[1][22]

Sample Handling and Shipping:

Place samples in appropriate containers and label them clearly.

Refrigerate or freeze samples if they cannot be shipped immediately to prevent herbicide

degradation.[10][12]
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Ship samples to a reputable laboratory that can test for imazethapyr and pendimethalin

residues.[23]

Data Interpretation:

Compare the herbicide concentrations in samples from affected and unaffected areas. The

laboratory report will provide the levels of herbicide detected, which can be compared to

known phytotoxicity thresholds if available.[1][25]

Data Summary Tables
Table 1: Pursuit Plus® Application and Environmental Parameters Influencing Crop Injury
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Parameter
Condition Leading to
Increased Risk of Injury

Reference

Application Rate

Exceeding the label-

recommended rate of 2.5 pints

per acre.

[26]

Soil pH

Soil pH below 6.5 increases

the persistence of

imazethapyr.

[13][14][15]

Rainfall/Irrigation

Lack of adequate moisture

(sufficient to wet the soil to a

depth of 2-5 cm) within 7 days

of a pre-emergence application

can lead to poor activation and

subsequent injury if a large

rainfall event occurs later.

[3][5][17][27]

Temperature

Application during cool, wet

conditions can slow the crop's

ability to metabolize the

herbicide.

[4][28]

Crop Stress

Application to crops already

under stress from factors like

drought, nutrient deficiency, or

disease.

[3]

Table 2: Rotational Crop Restrictions for Pursuit® Herbicide

This table provides general guidelines. Always consult the most current product label for

specific rotational restrictions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/PursuitR_Plus_EC_Herbicide_Label2.pdf
https://www.jstage.jst.go.jp/article/jpestics/40/3/40_D14-109/_html/-char/en
https://pubmed.ncbi.nlm.nih.gov/10820117/
https://extension.psu.edu/persistence-of-herbicides-in-soil
https://agriculture.basf.ca/content/dam/cxm/agriculture/canada/english/agriculture/east/products/documents/PURSUIT_Label.pdf
https://s3-us-west-1.amazonaws.com/www.agrian.com/pdfs/PursuitR_Herbicide_Label5b.pdf
https://herbiguide.com.au/Labels/IMA700_58871-0504.PDF
https://www.agro.basf.co.za/Documents/Southern-Africa/Zimbabwe/Labels/Pursuit.pdf?1750858927373
https://web.extension.illinois.edu/hortanswers/detailproblem.cfm?PathogenID=196
https://agrobaseapp.com/united-states/pesticide/pursuit-plus-ec
https://agriculture.basf.ca/content/dam/cxm/agriculture/canada/english/agriculture/east/products/documents/PURSUIT_Label.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14296128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rotational Crop
Time Interval After
Pursuit® Application

Reference

Soybeans Anytime [3][19]

Field Corn 8.5 months [19][29]

Wheat 4 months [3][29]

Barley 9.5 months [19][29]

Alfalfa 4 months [19][29]

Dry Beans 4 months [19][29]

Sugar Beets 40 months [19][29]

Potatoes 40 months [19]

Cucumbers 40 months [19]

Tomatoes 40 months [19]
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Caption: Mechanism of action for the imazethapyr component of Pursuit Plus®.
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Unexpected Crop Injury Observed

Step 1: Document Symptoms
& Field Patterns
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Caption: A logical workflow for troubleshooting unexpected crop injury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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